This study was designed to determine the 11 metal elements (Al, Cr, Mn, Fe, As, Ni, Cu, Zn, Cd, Sb, and Pb) in soy sauce and their migration from the containing glass bottles. Inductively coupled plasma mass spectrometry (ICP-MS) was applied for the determination of the elements and one-factor-at-a-time method was employed for optimizing the ICP-MS parameters in migration experiment and microwave digestion experiment. The developed method was successfully applied to determine the content of 11 elements. The results showed that the experiment had excellent correlation and sensitivity. The accuracy of the elements in the migration study and test of soy sauce itself ranging from 84.25% to 118.75% was satisfied, and the precision of the method was validated and the RSD was no more than 15.5%. The concentration of all the detected metal elements migrated from the glass bottles were between 0.3450 and 2.398 ng·mL −1 , and the risk assessment indicated that the metal elements in soy sauce had no risk to the public health. The proposed methodology in this study was successfully applied for the quality control for metal elements in soy sauce and the containing glass bottles for the first time, and a research method suitable for soy sauce consumption process control and risk assessment has been established.

Abstract Large volume injection (LVI) in gas chromatography (GC) and online liquid chromatography-gas chromatography (LC-GC) are useful techniques for analyzing the compounds present at very low concentrations in complex samples since they substantially increase the sensitivity of the analysis and simplify sample preparation. LVI avoids the need to concentrate the extract and even the extraction step itself by directly injecting the sample. In online LC-GC, the liquid chromatography (LC) step acts as the sample preparation and/or fractionation step. The main problem in both techniques is the selective elimination of the large volume of solvent without losing the analytes. The TOTAD (through oven transfer adsorption–desorption) interface, based on a widely modified PTV (programmed temperature vaporizer) injector, allows large volumes to be injected into the gas chromatograph using both nonpolar and polar solvents, including water. Consequently, online LC-GC can be carried out whether the LC step is in the normal phase or the reversed phase. Various methods for analyzing trace compounds in food and environmental samples have been developed for LVI and online LC-GC using the TOTAD interface. Such analysis methods require the optimization of several variables common to LVI and online LC-GC and specific variables involved in online LC-GC, which must be optimized by taking into account the nature of the analytes and the characteristics of the sample matrix. This article reviews how each of these variables affects the performance of the analysis.

Abstract An improved management of secondary raw materials (SRM) is a crucial contribution for a circular economy and necessitates knowledge about the composition of wastes and SRM. However, this information is scarce and has to be determined with chemical analysis (CA). CA of SRM faces challenges, which can be approached by using round robin tests (RRT) to identify deviations from the “true value” of an element/molecule content. An RRT is a testing approach, which involves multiple labs to analyze one or more samples and evaluates the lab results with regard to the goal of the RRT. This article presents a systematic literature review and investigates which purposes and which performance parameters (PP) are commonly applied in RRT of SRM. The examined literature shows that the two main purposes applied are assessment of method performance and assessment of lab performance. PP can be categorized into trueness performance parameters (TPP; assessing the deviation of a value from a reference value) and precision performance parameters (PPP; describing the variability of a data set). The main TPP identified are z score and relative deviation, the main PPP identified are standard deviation and relative standard deviation. These results offer the conclusions that RRT can be used as a bespoke method to deal with analytical effects and that the selection of PP for an RRT could be based on simplicity.

Nonsteroidal anti-inflammatory drugs (NSAIDs) are the first choice of treatment for rheumatic disorders and other degenerative inflammatory diseases. One of them, indomethacin (INDO), is highlighted in this study. With its analgesic, antipyretic, and anti-inflammatory properties, it is one of the most powerful drugs used in various clinical trials and therapies related to the mechanism of blocking prostaglandin synthesis, thus reducing and eliminating many inflammatory conditions in patients. To ensure the efficacy and safety of this drug in pharmaceutical and clinical use, precise product quality control is required. Such control is performed with routine pharmaceutical analysis using various chemical methods by which INDO is identified as a separate active ingredient in the multicomponent system of a complete pharmaceutical form. In addition, the determination of INDO is important in clinical practice, where its concentration is determined in different biological samples, ensuring better monitoring of a particular therapy. The most commonly used methods for the determination of INDO are high-performance liquid chromatography (37% of developed methods), voltammetry (16% of developed methods), and UV spectroscopy (11% of developed methods). However, each of these methods must provide precise validation parameters. A combination of analytical methods can lead to more precise results and safer application in practice.

Abstract In this study, the levels of concentration of carboxylic acids (benzoic acid, p-hydroxybenzoic acid, p-hydroxyphenylacetic acid, and hippuric acid) in the urine of autistic children were investigated and compared. The increased excretion of carboxylic acids is related to excessive bacterial activity in the gut, called bacterial overgrowth, which has been related to autism spectrum disorder (ASD) as an impairment in the gut-brain axis. The investigation was based on the analysis of urine samples obtained from 120 ASD children. To identify and quantify urinary carboxylic acids (UCAs), we applied gas chromatography coupled with mass spectrometry (GC-MS). Additionally, we checked the influence of probiotic supplementation, gender, body mass index (BMI) value and age of children on the level of different selected compounds. Most of the obtained results were found within reference ranges. In some cases, the levels of benzoic acid, p-hydroxybenzoic acid, and p-hydroxyphenylacetic acid were particularly elevated. Statistically significant differences were observed in supplementation with probiotics and the level of p-hydroxyphenylacetic acid (p=0.036). The obtained results may indicate disturbances in the intestinal flora in some autistic patients and suggest that supplements may have an influence on the levels of carboxylic acids in urine. Due to the small population of children taking the supplement, further study are needed.

Abstract This review explores the current state-of-the-art wireless and mobile optical chemical sensors and biosensors. The review is organised into three sections, each of which investigates a major class of wireless and/or mobile optical chemical sensor: (i) optical sensors integrated with a radio transmitter/transceiver, (ii) wearable optical sensors, and (iii) smartphone camera-based sensors. In each section, the specific challenges and trade-offs surrounding the (bio)chemical sensing mechanism and material architecture, miniaturisation, integration, power requirements, readout, and sensitivity are explored with detailed examples of sensor systems from the literature. The analysis of 77 original research articles published between 2007 and 2017 reveals that healthcare and medicine, environmental monitoring, food quality, and sport and fitness are the target markets for wireless and mobile optical chemical sensor systems. In particular, the current trend for personal fitness tracking is driving research into novel colourimetric wearable sensors with smartphone readout. We conclude that despite the challenges, mobile and wearable optical chemical sensor systems are set to play a major role in the sensor Internet of Things.

Abstract Lignocellulosic biomass is considered an attractive and most abundant renewable carbon feedstock. Hydroxymethylfurfural (HMF) is one of the platform molecules obtained from biomass. HMF transformation in the reductive atmosphere allows to obtain numerous value-added molecules with applications in several recently emerged sectors, e.g. biofuels and biopolymers. This process is still intensively investigated, and more efficient, stable and sustainable solutions are envisaged. Therefore, the choice of efficient analytical methods is of great importance. This review covers the methodologies used for the analysis of HMF hydrodeoxygenation, including chromatographic and spectrometric methods. Techniques such as gas chromatography, high-performance liquid chromatography, Fourier transform infrared spectroscopy, nuclear magnetic resonance, and mass spectrometry are mentioned as well in this review.

Analysis of complex samples in environmental matrices poses extreme challenge for analytical chemists as the number of known and unknown compounds are numerous and have varying physical and chemical properties. The introduction, over the past decade, of comprehensive two-dimensional (2D) gas chromatography (GC × GC) paired with mass spectrometry (MS) has tremendously changed the analytical profiles of ultra-trace levels of organic pollutants from different environmental media. This review article provides a summary of selected articles using comprehensive 2D GC/MS-based methodologies from January 2014 to August 2019. The applications of various MS detectors, such as single (Q) and triple (QqQ) quadrupole, low resolution and high resolution time-of-flight (TOF), and the hybrid (quadrupole TOF-MS), coupled to GC × GC, and their benefits for analyzing persistent and emerging organic pollutants when applied to different environmental matrices were discussed. Emphasis was given to reviewing some applications of GC × GC-electron capture detector (ECD) and GC × GC-μECD within the specified period as these detectors have improved selectivity and sensitivity toward halogenated (bromine and chloride) compounds found in ultra-trace levels of environmental media.

Metal ions are widely present in biological systems and participate in many critical biochemical processes such as material transportation, energy conversion, information transmission and metabolic regulation, making them indispensable substance in our body. They can cause health problems when deficiency or excess occurs. To understand various metabolic processes and facilitate diseases diagnosis, it is very important to measure the content and monitor the distribution of metal ions in individual cells, tissues and whole organisms. Among the various methods for metal ion detection, fluorescent sensors with organic dyes have attracted tremendous attention due to many advantages such as high fluorescence quantum yield, facile modification approaches and biocompatibility in addition to operation ease, high sensitivity, fast detection speed, and real-time detection. This review summarizes the recent progress on the detection and imaging of the metal ions in biological systems including Na+, K+, Ca2+, Mg2+, Fe2+/Fe3+, Zn2+, and Cu2+ provides an opinion on remaining challenges to be addressed in this field.

Abstract The aim of the research was to compare the impact of nano- and micro-sized-zinc on the kinetics of changes in the level of 3-methyladenine, 7-methylguanine, 7-methylguanosine, O-methylguanosine, 1-methyladenosine, N6-methyl-2’-deoxyguanosine in urine of rats with breast cancer. Female Sprague-Dawley rats divided into 3 groups were used in the study. Animals were fed only a control diet or diets supplemented with the nano and micro-sized zinc particles. To induce the mammary cancer (adenocarcinoma), rats were treated with 7,12-dimethylbenz[a]anthracene (DMBA). Modified nucleosides were determined by a validated high performance liquid chromatography coupled to mass spectrometry method. In the first stage of investigations a synergistic activity of nanosized Zn with DMBA on the growth of the neoplastic process was found. During that time a statistically significant increase in the levels of all six examined markers in the rats’ urine was observed. However, as the experiment continued, the supplementation with nanosized zinc caused inhibition of tumour growth, being followed by regression and remission of tumours, as well as, a statistically significant systematic reduction of the levels of methyl derivatives in the urine. Biopsy images indicated grade 1 tumours with multiple inflammatory infiltrates in the group treated with zinc nanoparticles, whereas, in the other groups, moderately-differentiated grade 2 adenocarcinoma was identified. It was found that the biological activity of zinc depends on the size of applied particles, as the treatment with zinc microparticles has not had much effect on cancer progression.